(3-Chloro-phenyl)-(1-cyclopropylethyl)-amine

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 3-chloro-N-(1-cyclopropylethyl)aniline
• InChI: InChI=1S/C11H14ClN/c1-8(9-5-6-9)13-11-4-2-3-10(12)7-11/h2-4,7-9,13H,5-6H2,1H3
• InChI Key: JRNFVKWCDWKSLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NC2=CC(=CC=C2)Cl

Description

(3-Chloro-phenyl)-(1-cyclopropylethyl)-amine is a useful research compound. Its molecular formula is C11H14ClN and its molecular weight is 195.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloroaniline (1.27 g, 10 mmol) in 1,2-dichloroethane (20 ml) were added molecular sieves (4 g, size 0.4 nM) and cyclopropyl methyl ketone (0.84 g, 10 mmol). After stirring the mixture for 5 min at room temperature sodium triacetoxyborohydride (3.18 g, 15 mmol) and acetic acid (0.6 g, 10 mmol) were added. The reaction mixture was stirred at room temperature overnight. For workup dichloromethane (100 ml) and 1 M sodium bicarbonate solution (40 ml) were added and the mixture was shaken. The organic layer was separated, dried over magnesium sulfate and evaporated. The residue was purified using flash chromatography (heptane/ethyl acetate=9:1) to yield a colourless liquid (0.083 g, 4.5%); MS (ISP): 196.3 (M+H)+.).